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  4. [(8R,9S,10R,13S,14S,17S)-3-Ethoxy-17-ethynyl-13-methyl-2,7,8,9,10,11,12,14,15,16-decahydro-1H-cyclopenta[a]phenanthren-17-yl] acetate
[(8R,9S,10R,13S,14S,17S)-3-Ethoxy-17-ethynyl-13-methyl-2,7,8,9,10,11,12,14,15,16-decahydro-1H-cyclopenta[a]phenanthren-17-yl] acetate [(8R,9S,10R,13S,14S,17S)-3-Ethoxy-17-ethynyl-13-methyl-2,7,8,9,10,11,12,14,15,16-decahydro-1H-cyclopenta[a]phenanthren-17-yl] acetate
Brand Name: Vulcanchem
CAS No.: 50717-99-2
VCID: VC0114862
InChI: InChI=1S/C24H32O3/c1-5-24(27-16(3)25)14-12-22-21-9-7-17-15-18(26-6-2)8-10-19(17)20(21)11-13-23(22,24)4/h1,7,15,19-22H,6,8-14H2,2-4H3/t19-,20+,21+,22-,23-,24+/m0/s1
SMILES: CCOC1=CC2=CCC3C(C2CC1)CCC4(C3CCC4(C#C)OC(=O)C)C
Molecular Formula: C₂₄H₃₂O₃
Molecular Weight: 368.5 g/mol

[(8R,9S,10R,13S,14S,17S)-3-Ethoxy-17-ethynyl-13-methyl-2,7,8,9,10,11,12,14,15,16-decahydro-1H-cyclopenta[a]phenanthren-17-yl] acetate

CAS No.: 50717-99-2

Reference Standards

VCID: VC0114862

Molecular Formula: C₂₄H₃₂O₃

Molecular Weight: 368.5 g/mol

[(8R,9S,10R,13S,14S,17S)-3-Ethoxy-17-ethynyl-13-methyl-2,7,8,9,10,11,12,14,15,16-decahydro-1H-cyclopenta[a]phenanthren-17-yl] acetate - 50717-99-2

CAS No. 50717-99-2
Product Name [(8R,9S,10R,13S,14S,17S)-3-Ethoxy-17-ethynyl-13-methyl-2,7,8,9,10,11,12,14,15,16-decahydro-1H-cyclopenta[a]phenanthren-17-yl] acetate
Molecular Formula C₂₄H₃₂O₃
Molecular Weight 368.5 g/mol
IUPAC Name [(8R,9S,10R,13S,14S,17S)-3-ethoxy-17-ethynyl-13-methyl-2,7,8,9,10,11,12,14,15,16-decahydro-1H-cyclopenta[a]phenanthren-17-yl] acetate
Standard InChI InChI=1S/C24H32O3/c1-5-24(27-16(3)25)14-12-22-21-9-7-17-15-18(26-6-2)8-10-19(17)20(21)11-13-23(22,24)4/h1,7,15,19-22H,6,8-14H2,2-4H3/t19-,20+,21+,22-,23-,24+/m0/s1
Standard InChIKey BKNXOKQXQDHUJC-KAGYXSEVSA-N
Isomeric SMILES CCOC1=CC2=CC[C@@H]3[C@@H]([C@H]2CC1)CC[C@]4([C@H]3CC[C@@]4(C#C)OC(=O)C)C
SMILES CCOC1=CC2=CCC3C(C2CC1)CCC4(C3CCC4(C#C)OC(=O)C)C
Canonical SMILES CCOC1=CC2=CCC3C(C2CC1)CCC4(C3CCC4(C#C)OC(=O)C)C
Synonyms 3-Ethoxy-19-nor-17α-pregna-3,5-dien-20-yn-17-ol Acetate
PubChem Compound 14820192
Last Modified Nov 11 2021
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